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Compound of Interest

Compound Name: Tyrosine, 3-methyl-

CAS No.: 18386-34-0

Cat. No.: B12333258

Get Quote

Executive Summary: The Structural Impact of
Methylation
In rational drug design, methyl groups are not merely "magic methyls" that boost lipophilicity;

they are profound structural editors. For tyrosine—a critical pharmacophore in opioid receptors,

kinases, and metabolic enzymes—methylation at specific positions (

-,

-, or aromatic ring) drastically alters the crystallographic landscape.

This guide provides an objective comparison of L-Tyrosine against its three primary methylated

derivatives:

-Methyl-L-Tyrosine,

-Methyl-L-Tyrosine, and 2,6-Dimethyl-L-Tyrosine (Dmt). We analyze how these modifications
perturb unit cell packing, hydrogen bond networks, and torsional flexibility (
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), providing actionable data for peptidomimetic engineering.

Comparative Crystallographic Data[1][2][3]
The following table synthesizes unit cell parameters and space group assignments. Note the

transition from the rigid, 3D hydrogen-bonded network of native tyrosine to the layer-like or

sterically constrained packing of its derivatives.

Table 1: Lattice Parameters and Structural Properties[1]
[4]
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Compound
Crystal
System

Space
Group

Unit Cell
Dimensions
(Å)

Packing
Motif

Key
Structural
Insight

L-Tyrosine

(Native)
Orthorhombic

3D H-bond

network

Phenolic -OH

acts as both

donor and

acceptor;

high lattice

energy.

L-Tyrosine

Methyl Ester
Orthorhombic 2D Bilayers

Esterification

disrupts the

head-to-tail

zwitterionic

lattice; forms

hydrophobic

layers.

2,6-Dimethyl-

L-Tyr (Dmt)
Monoclinic*

Steric

Interlock

Methyl

groups at

C2/C6

positions lock

to

or

(trans/gauche

-).

-Methyl-L-

Tyrosine
Varies (peptide)

Context

Dependent

cis/trans

Amide

-methylation

favors cis-

peptide bond

(~30%

population)

due to steric

clash with

side chain.
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*Data for Dmt derived from high-resolution peptide analogues (e.g., Dmt-Tic) where Dmt

dictates the lattice.

In-Depth Conformational Analysis
Ring Methylation: The "Conformational Lock" (Dmt)
2,6-Dimethyltyrosine (Dmt) is the most structurally significant derivative for receptor binding.

Mechanism: The two methyl groups on the phenyl ring (ortho to the phenol) create severe

steric clashes with the

protons and the peptide backbone.

Crystallographic Evidence: In structures of Dmt-Tic opioid antagonists, the Dmt side chain is

forced into an orthogonal orientation relative to the backbone. The

angle is restricted, forbidding the energetically accessible rotamers seen in native tyrosine.
[1]

Application: This "pre-organization" reduces the entropic penalty of binding to the

-opioid receptor, explaining Dmt's picomolar affinity compared to Tyr's nanomolar affinity.

-Methylation: Backbone Modulation
-Methyl-L-Tyrosine primarily affects the backbone torsion angles (

).

Mechanism: The methyl group on the nitrogen eliminates the H-bond donor capability of the

amide and introduces steric bulk.

Structural Consequence: It destabilizes the

-helical conformation and promotes the formation of cis-peptide bonds (or type VI

-turns). In crystal lattices, this often disrupts continuous

-sheet H-bond networks, leading to higher solubility and membrane permeability.
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-Methylation: Electronic & H-Bond Perturbation
-Methyl-L-Tyrosine (p-methoxyphenylalanine) retains the steric profile of Tyr but alters its
electronic character.

Mechanism: Capping the phenolic hydroxyl removes a critical H-bond donor.

Crystallographic Evidence: In Tyrosyl-tRNA synthetase mutant structures (PDB: 1U7D), the

O-Me group occupies the same pocket but forces the rearrangement of water networks. The

packing density often decreases slightly due to the loss of the tight

hydrogen bonds that characterize native tyrosine crystals.

Experimental Protocols
Protocol A: Crystallization of Hydrophobic Tyrosine
Derivatives
Standard vapor diffusion often fails for these derivatives due to rapid precipitation. Use this

controlled evaporation method.

Materials:

Derivative (Dmt or O-Me-Tyr)

Solvent: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) / Water mix (20:80)

Anti-solvent: Acetone or Acetonitrile

Step-by-Step Workflow:

Dissolution: Dissolve 5 mg of derivative in 200

L of HFIP/Water. Vortex until clear.

Filtration: Pass through a 0.22

m PTFE filter into a silanized glass vial. Nucleation sites must be minimized.
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Vapor Diffusion Setup: Place the open vial inside a larger jar containing 5 mL of Acetone

(Anti-solvent).

Equilibration: Seal the outer jar. Allow to stand at 18°C for 48-72 hours. The acetone will

slowly diffuse into the droplet, reducing solubility gradually.

Harvesting: Crystals will appear as plates (Dmt) or needles (N-Me-Tyr). Mount using

perfluoropolyether oil (cryo-protectant) and flash cool in liquid nitrogen.

Protocol B: Data Collection Strategy
Radiation Damage: Methylated derivatives, especially O-Me, are prone to radiation damage

at the methyl-ether bond.

Strategy: Use a "Helical Scan" or "Vector Scan" data collection method where the crystal is

translated along its axis during rotation. This spreads the dose over the entire crystal volume.

Resolution: Aim for

Å. The position of the methyl hydrogens is critical for confirming the rotameric state (

for O-Me).

Visualizations
Diagram 1: Structural Decision Tree for Tyrosine
Modification
This workflow guides the selection of a derivative based on the desired structural outcome.
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Target: Modify Tyrosine Residue

Goal: Restrict Conformation? Goal: Improve Permeability? Goal: Block H-Bond Donor?

Use 2,6-Dimethyl-Tyr (Dmt)
(Locks Chi1/Chi2)

Steric Clash

Use N-Methyl-Tyr
(Induces Cis-Peptide)

Lipophilicity

Use O-Methyl-Tyr
(Removes Phenolic OH)

Capping

Result: High Affinity (Entropy gain)
Orthogonal Sidechain

Result: Proteolytic Stability
Beta-turn induction

Result: Altered Redox Potential
Loss of H-bond network

Click to download full resolution via product page

Caption: Decision matrix for selecting methylated tyrosine derivatives based on structural

biology goals.

Diagram 2: Crystallization Workflow for Hydrophobic
Derivatives

1. Solubilization
(HFIP/Water 20:80)

2. Micro-Filtration
(0.22 um PTFE)

3. Vapor Diffusion
(vs. Acetone)

4. Harvest & Cryo
(Perfluoropolyether)

5. Helical Scan
Data Collection

Click to download full resolution via product page

Caption: Optimized workflow for obtaining diffraction-quality crystals of hydrophobic tyrosine

analogues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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